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Compound of Interest

Compound Name: GE500

Cat. No.: B1169089 Get Quote

The term "GE500" is currently associated with a range of distinct products and research areas

within the life sciences, leading to ambiguity that necessitates a more precise definition to

provide detailed application notes and protocols for molecular biology assays. Without a

specific chemical name, manufacturer, or the class of molecule, it is challenging to deliver

accurate and relevant information for researchers, scientists, and drug development

professionals.

Recent searches indicate that "GE500" can refer to several different entities, including but not

limited to:

GS-500: A small molecule kinase inhibitor under investigation for its therapeutic potential in

chronic inflammatory diseases and various cancers. Its mechanism of action involves the

targeted inhibition of specific kinase signaling pathways crucial for the proliferation of

pathological cells.

UCSF500 Cancer Gene Panel: A next-generation sequencing (NGS) assay that analyzes the

coding regions of over 500 cancer-related genes to identify single nucleotide variants,

insertions/deletions, and copy number changes in tumor samples.

Gepotidacin: A novel triazaacenaphthylene antibiotic that functions by targeting bacterial

gyrase and topoisomerase IV, representing a new class of treatment for bacterial infections.

GA101 (Obinutuzumab): A glycoengineered Type II anti-CD20 monoclonal antibody used in

cancer immunotherapy.
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GEF-H1 (Guanine Nucleotide Exchange Factor-H1): A protein involved in intracellular

signaling pathways, particularly in the context of dendritic cell activation and anti-tumor

immune responses.

Given the diverse nature of these examples, a general inquiry about "GE500" in molecular

biology is too broad to yield a specific and useful set of application notes and protocols.

To proceed with your request for detailed information, including quantitative data tables,

experimental protocols, and signaling pathway diagrams, please provide a more specific

identifier for "GE500." For instance, clarifying whether "GE500" refers to a specific chemical

compound, a commercially available kit, or a particular biological reagent will enable a focused

and accurate response tailored to your research needs.

Upon receiving a more detailed query, a comprehensive set of application notes and protocols

will be generated, adhering to the highest standards of clarity and scientific accuracy for an

audience of researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [Unraveling "GE500": A Critical Need for Specificity in
Molecular Biology Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169089#application-of-ge500-in-molecular-biology-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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